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Compound of Interest

Compound Name: 2,3-Dichloro-6-fluorobenzaldehyde

Cat. No.: B1306592 Get Quote

A Technical Guide to the Safe Handling of 2,3-
Dichloro-6-fluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2,3-Dichloro-6-fluorobenzaldehyde (CAS No: 95399-95-4). The information is compiled to

guide laboratory personnel in the safe use, storage, and disposal of this compound.

Chemical Identification and Properties
2,3-Dichloro-6-fluorobenzaldehyde is a halogenated benzaldehyde derivative. Its chemical

structure and basic properties are summarized below.

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1306592?utm_src=pdf-interest
https://www.benchchem.com/product/b1306592?utm_src=pdf-body
https://www.benchchem.com/product/b1306592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 95399-95-4 [1][2][3]

Molecular Formula C₇H₃Cl₂FO [1][2][3]

Molecular Weight 193.00 g/mol [1][2][3]

Melting Point 56-60 °C [3]

Water Solubility Slightly soluble in water [3]

Sensitivity Air Sensitive [3]

Boiling Point No data available

Density No data available

| Flash Point | No data available | |

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this substance is classified as hazardous.[1] The primary hazards are related to

irritation of the skin, eyes, and respiratory system.[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin
irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Source:[1]
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Signal Word:Warning[1]

Hazard Pictogram:

alt text

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Toxicological Information
Detailed toxicological studies for 2,3-Dichloro-6-fluorobenzaldehyde are not publicly

available. The health hazards are inferred from the GHS classification.

Table 3: Summary of Toxicological Effects

Exposure Route Effect Source

Inhalation
May cause respiratory
tract irritation.[1]

[1]

Skin Contact Causes skin irritation.[1] [1]

Eye Contact
Causes serious eye irritation.

[1]
[1]

Ingestion

Effects not fully characterized.

Wash out mouth with water

and call a physician.[1]

[1]

| LD50/LC50 | No data available | |

Experimental Protocols and Handling Procedures
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Safe handling is paramount to minimize exposure risk. The following protocols are based on

standard laboratory practice for hazardous chemicals and information from the available safety

data sheet.

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[1]

An accessible safety shower and eyewash station must be located in the immediate vicinity

of the workstation.[1]

A standard PPE protocol is required when handling this compound. The workflow for donning

and using PPE should be strictly followed.
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Preparation

Donning Sequence

Handling

Assess Hazards
(Irritant, Air Sensitive)

Select Appropriate PPE

Lab Coat

Impervious Gloves
(e.g., Nitrile)

Safety Goggles
with Side-Shields

Perform Work in
Chemical Fume Hood

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment (PPE) Workflow.

Handling: Avoid contact with skin and eyes.[1] Do not breathe dust.[1]

Storage: The container should be kept tightly closed in a dry, cool, and well-ventilated place.

As the material is noted to be air-sensitive, storage under an inert atmosphere (e.g., nitrogen

or argon) is recommended for long-term stability.[3]
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Ensure adequate ventilation and evacuate personnel to safe areas.[1]

Wear full personal protective equipment.[1]

Prevent further leakage if safe to do so. Do not let the product enter drains.[1]

For solids, sweep up and shovel into a suitable container for disposal. For solutions, absorb

with an inert liquid-binding material (e.g., diatomite) and dispose of contaminated material

according to regulations.[1]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. The following flowchart

outlines the necessary steps.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Relocate to fresh air.
If breathing is difficult,
provide CPR/oxygen.

Rinse skin thoroughly
with large amounts of water.

Remove contaminated clothing.

Rinse cautiously with water
for several minutes.

Remove contact lenses.
Continue flushing.

Wash out mouth with water.
Do NOT induce vomiting.

Call a Physician

Click to download full resolution via product page

Figure 2. First Aid Response Protocol for Exposure.

Detailed First Aid Protocols:
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Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure adequate flushing.[1] Remove contact lenses if present and easy to do.[1] Continue

rinsing and call a physician promptly.[1]

Skin Contact: Rinse skin thoroughly with plenty of water.[1] Remove contaminated clothing

and shoes and seek medical attention.[1]

Inhalation: Relocate the individual to fresh air immediately.[1] If breathing is difficult,

administer oxygen or CPR if necessary, but avoid mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water.[1] Do not induce vomiting and call a physician.[1]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

The material should be sent to an approved waste disposal plant.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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